Cas no 159092-85-0 (Phenanthrene,3,5,10-trinitro-)

• Product Name: Phenanthrene,3,5,10-trinitro-
• CAS No: 159092-85-0
• MF: C₁₄H₇N₃O₆
• MW: 313.221883058548
• CID: 145674
• PubChem ID: 154736
• Update Time: 2025-04-19

Phenanthrene,3,5,10-trinitro- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,3,5,10-trinitro-
• 3,5,10-trinitrophenanthrene
• 159092-85-0
• CCRIS 7665
• DTXSID70166581
• UNII-TB8P74HQK3
• TB8P74HQK3
• Phenanthrene, 3,5,10-trinitro-

• Inchi： 1S/C14H7N3O6/c18-15(19)9-4-5-10-11(7-9)14-8(6-13(10)17(22)23)2-1-3-12(14)16(20)21/h1-7H
• InChI Key： BNQOLFUBBDCYHU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C2C=CC=C(C2=C2C=C(C=CC2=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 313.03351
• Monoisotopic Mass: 313.03348495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 129.42